(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide

• IUPAC Name: (E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide
• InChI: InChI=1S/C14H13NO5S/c16-21(17,7-5-12-2-1-6-18-12)15-9-11-3-4-13-14(8-11)20-10-19-13/h1-8,15H,9-10H2/b7-5+
• InChI Key: DQFPAYKRFIEEEL-FNORWQNLSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)/C=C/C3=CC=CO3
• Molecular Formula: C14H13NO5S
• Molecular Weight: 307.32 g/mol

Description

(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide, commonly known as BDFEA, is a synthetic organic compound used in various scientific research applications. It is a sulfonamide derivative and is one of the most widely used reagents in organic synthesis. BDFEA has a wide range of uses in organic synthesis, including the synthesis of complex molecules, the synthesis of pharmaceuticals, and the synthesis of organometallic compounds. BDFEA is also used in the synthesis of natural products, such as terpenoids and flavonoids. In addition, BDFEA has been used in the synthesis of a variety of heterocyclic compounds and as a catalyst in various reactions.

Scientific Research Applications

BDFEA is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of complex molecules. BDFEA is also used in the synthesis of natural products, such as terpenoids and flavonoids. In addition, BDFEA has been used in the synthesis of a variety of heterocyclic compounds. BDFEA has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics.

Mechanism of Action

The mechanism of action of BDFEA is not well understood. However, it is believed that the sulfonamide group of BDFEA is responsible for its reactivity. The sulfonamide group is believed to form a resonance-stabilized anion, which is then attacked by a nucleophile. This reaction can be used to synthesize a variety of compounds, such as heterocycles and organometallic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of BDFEA have not been extensively studied. However, it is believed that BDFEA has a low toxicity and does not have any significant effects on the human body. It is also believed that BDFEA does not interact with enzymes or other proteins in the body.

Advantages and Limitations for Lab Experiments

BDFEA has several advantages for use in laboratory experiments. It is a stable compound and is not easily oxidized or hydrolyzed. It is also a relatively inexpensive reagent and is widely available. However, BDFEA is a relatively reactive compound and can react with a variety of other compounds. It is also a relatively volatile compound and can be difficult to handle.

Future Directions

There are a number of future directions for research involving BDFEA. These include further studies into its reactivity and mechanism of action, as well as its potential applications in the synthesis of pharmaceuticals and other complex molecules. In addition, further research into the biochemical and physiological effects of BDFEA may lead to its use in medical applications. Finally, further research into the use of BDFEA as a catalyst in various reactions may lead to the development of new and improved synthesis methods.

Synthesis Methods

BDFEA can be synthesized using a variety of methods. The most common method is the reaction of an aryl halide or an aryl diazonium salt with an aryl sulfonamide. This reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an organic solvent, such as dichloromethane or toluene. The reaction is typically carried out at a temperature of between 0°C and 60°C.